Cas no 827-53-2 (1,4-Dioxane, 2-phenyl-)
1,4-Dioxane, 2-phenyl- structure
Product Name:1,4-Dioxane, 2-phenyl-
CAS No:827-53-2
MF:C10H12O2
MW:164.201083183289
CID:684157
PubChem ID:13977937
Update Time:2025-04-19
1,4-Dioxane, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxane, 2-phenyl-
- 2-phenyl-1,4-dioxane
- SCHEMBL274428
- 827-53-2
- phenyldioxane
- 2-phenyl-[1,4]dioxane
- DTXSID10553653
-
- Inchi: 1S/C10H12O2/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10H,6-8H2
- InChI Key: WLNDDIWESXCXHM-UHFFFAOYSA-N
- SMILES: O1CCOCC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 164.083729621g/mol
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 18.5Ų
1,4-Dioxane, 2-phenyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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